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Compound of Interest

Compound Name: 2,3,5-Trichloropyridine

Cat. No.: B095902 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the available thermochemical data for

2,3,5-trichloropyridine. The information presented is intended to support research and

development activities where a thorough understanding of the energetic properties of this

compound is crucial. This document summarizes key quantitative data, outlines general

experimental protocols for thermochemical measurements, and provides visualizations to

illustrate the relationships between different thermochemical parameters and experimental

workflows.

Core Thermochemical Data
The thermochemical data for 2,3,5-trichloropyridine is limited in the publicly accessible

scientific literature. The primary experimentally determined value available is the standard

molar enthalpy of sublimation.

Table 1: Summary of Thermochemical Data for 2,3,5-Trichloropyridine
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Thermochemic
al Parameter

Symbol Value (kJ/mol) State Reference

Standard Molar

Enthalpy of

Sublimation (at

298.15 K)

ΔsubH° 74.4 ± 1.5
Crystalline to

Gas

--INVALID-LINK--

[1]

Note: As of the latest literature review, experimental data for the standard molar enthalpy of

formation (ΔfH°) in both the crystalline and gaseous states for 2,3,5-trichloropyridine could

not be located in publicly available resources.

Experimental Protocols
While specific experimental details for the determination of the enthalpy of sublimation of 2,3,5-
trichloropyridine from the primary literature are not readily accessible, this section outlines the

general methodologies employed for such measurements and for the determination of the

enthalpy of formation through combustion calorimetry.

Determination of Enthalpy of Sublimation
The enthalpy of sublimation (ΔsubH°) is the heat required to transform one mole of a

substance from a solid to a gaseous state at a constant temperature and pressure. Common

techniques for its determination include:

Knudsen Effusion Method: This technique measures the rate of mass loss of a substance

effusing through a small orifice in a cell at a given temperature under vacuum. The vapor

pressure can be calculated from the rate of effusion, and the enthalpy of sublimation is then

determined from the temperature dependence of the vapor pressure using the Clausius-

Clapeyron equation.

Thermogravimetric Analysis (TGA): In this method, the mass of a sample is monitored as a

function of temperature or time in a controlled atmosphere. Isothermal TGA can be used to

measure the rate of mass loss due to sublimation at different temperatures, which can then

be used to calculate the enthalpy of sublimation.
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Calvet Microcalorimetry: This is a high-sensitivity calorimetric technique that can directly

measure the heat absorbed during the sublimation process.

Determination of Enthalpy of Formation via Combustion
Calorimetry
The standard molar enthalpy of formation (ΔfH°) of an organic compound is typically

determined indirectly through combustion calorimetry. This involves the complete combustion

of the compound in a high-pressure oxygen atmosphere within a device called a bomb

calorimeter.

General Experimental Workflow:

Sample Preparation: A precisely weighed pellet of the crystalline 2,3,5-trichloropyridine is

placed in a crucible inside the calorimeter's bomb. A known amount of a combustion aid,

such as benzoic acid, may be used to ensure complete combustion. For halogen-containing

compounds, a reducing solution (e.g., arsenious oxide solution) is often added to the bomb

to ensure the halogen is converted to a single, well-defined final state (e.g., HCl).

Calorimeter Assembly: The bomb is sealed, pressurized with a high purity oxygen, and

placed in a container of a known mass of water. The entire assembly is thermally isolated.

Combustion and Temperature Measurement: The sample is ignited electrically, and the

temperature change of the water surrounding the bomb is measured with high precision.

Data Analysis: The heat released by the combustion reaction is calculated from the

temperature rise and the previously determined heat capacity of the calorimeter.

Correction to Standard States: Corrections are applied for the heat of combustion of the fuse

wire, the formation of nitric acid from residual nitrogen in the bomb, and for the deviation of

the final state from standard conditions (Washburn corrections).

Calculation of Enthalpy of Formation: The standard molar enthalpy of formation of the

compound is then calculated using Hess's Law, by combining the experimentally determined

standard molar enthalpy of combustion with the known standard molar enthalpies of

formation of the combustion products (CO₂, H₂O, and HCl).
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Visualizations
The following diagrams illustrate the relationships between key thermochemical quantities and

the general experimental workflow for their determination.
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Caption: Relationship between key thermochemical quantities.
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Caption: General experimental workflows.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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